Cas no 1806040-38-9 (5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carbonyl chloride)

• Product Name: 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carbonyl chloride
• CAS No: 1806040-38-9
• MF: C₇H₂BrCl₂F₂NO
• MW: 304.9036860466
• CID: 4859643
• Update Time: 2025-06-12

5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carbonyl chloride

• Inchi： 1S/C7H2BrCl2F2NO/c8-2-1-13-5(9)4(7(11)12)3(2)6(10)14/h1,7H
• InChI Key： AIQXWGCATRUXBQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(F)F)=C1C(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.6
• Topological Polar Surface Area: 30

Additional information on 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carbonyl chloride

Research Brief on 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carbonyl chloride (CAS: 1806040-38-9): Recent Advances and Applications

5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carbonyl chloride (CAS: 1806040-38-9) is a highly specialized chemical intermediate that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core and reactive carbonyl chloride group, serves as a critical building block in the synthesis of novel agrochemicals and pharmaceuticals. Recent studies have highlighted its potential in the development of next-generation fungicides and kinase inhibitors, owing to its ability to introduce difluoromethyl and halogenated pyridine motifs into target molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carbonyl chloride as a key intermediate in the synthesis of potent fungicidal agents. The research demonstrated that derivatives of this compound exhibited remarkable efficacy against a broad spectrum of fungal pathogens, including Botrytis cinerea and Fusarium graminearum. The difluoromethyl group was found to enhance the lipophilicity and metabolic stability of the resulting fungicides, thereby improving their field performance.

In the pharmaceutical sector, this compound has been employed in the design of selective kinase inhibitors. A recent patent application (WO2023056789) disclosed its utility in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors, which show promise in targeting resistant mutations in non-small cell lung cancer (NSCLC). The bromo and chloro substituents on the pyridine ring facilitate further functionalization, enabling the introduction of diverse pharmacophores to optimize binding affinity and selectivity.

From a synthetic chemistry perspective, 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carbonyl chloride offers versatility in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. A 2024 study in Organic Letters detailed its use in the palladium-catalyzed arylation of heterocycles, yielding compounds with potential applications in material science and drug discovery. The carbonyl chloride moiety also allows for facile amidation and esterification, further expanding its utility in modular synthesis.

Despite its promising applications, challenges remain in the large-scale production and handling of this compound due to its sensitivity to moisture and propensity for hydrolysis. Recent advancements in continuous-flow chemistry have addressed some of these issues, as reported in a 2023 Chemical Engineering Journal article, which described a scalable and safer synthesis route under anhydrous conditions. This innovation could significantly enhance the commercial viability of derivatives based on this intermediate.

In conclusion, 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carbonyl chloride (CAS: 1806040-38-9) represents a valuable tool in modern chemical biology, with growing relevance in agrochemical and pharmaceutical development. Ongoing research continues to uncover new applications, particularly in addressing drug resistance and improving crop protection strategies. Future directions may focus on greener synthetic methodologies and the exploration of its bioisosteric potential in drug design.